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Compound of Interest

Compound Name: Flumequine-13C3

Cat. No.: B563882 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Flumequine-13C3, a stable isotope-labeled fluoroquinolone antibiotic used as an internal

standard in mass spectrometry analyses.[1] Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance.

Key Safety and Handling Information
Flumequine-13C3 is labeled with Carbon-13, a stable, non-radioactive isotope.[2] Therefore,

its disposal is governed by the chemical properties of the parent compound, flumequine, not by

radiological safety requirements.[2][3] While one Safety Data Sheet (SDS) for Flumequine-
13C3 classifies the substance as not hazardous[4], other SDSs for the parent compound,

flumequine, identify it as a skin, eye, and respiratory tract irritant that should be treated as

hazardous waste.[5][6] For maximum safety, it is imperative to handle and dispose of

Flumequine-13C3 as a hazardous chemical.
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Property Value Source

CAS Number 1185049-09-5 [4]

Molecular Formula C₁₁¹³C₃H₁₂FNO₃ [1]

Appearance White Crystalline Powder [7]

Melting Point
253 - 255 °C / 487.4 - 491 °F

(for Flumequine)
[8]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [4]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [4]

Hazards (Parent Compound)

Skin Irritant (H315), Eye Irritant

(H319), Respiratory Irritant

(H335)

[6]

Disposal Protocol: Step-by-Step Methodology
This protocol outlines the required steps for the safe disposal of Flumequine-13C3 from a

laboratory setting.

1. Personal Protective Equipment (PPE) and Engineering Controls:

PPE: Wear appropriate personal protective equipment, including a lab coat, safety glasses

with side shields (or goggles), and chemical-resistant gloves.[7][9]

Ventilation: Handle the material in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[7][8]

2. Waste Segregation and Collection:

Designated Waste Container: Designate a specific, sealable, and clearly labeled hazardous

waste container for Flumequine-13C3 and materials contaminated with it.

Solid Waste:
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Collect waste Flumequine-13C3 powder, contaminated personal protective equipment

(e.g., gloves, weighing paper), and any lab materials (e.g., pipette tips, vials) that have

come into contact with the compound.

Place these items directly into the designated solid hazardous waste container.[8]

Liquid Waste:

If Flumequine-13C3 has been dissolved in a solvent, collect the solution in a designated

hazardous liquid waste container.

Crucially, do not empty into drains or mix with aqueous waste streams.[5] The container

must be compatible with the solvent used.

3. Labeling and Storage:

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full

chemical name "Flumequine-13C3," and any solvent constituents.

Storage: Keep the waste container sealed when not in use.[9] Store it in a designated,

secure area away from incompatible materials, pending pickup by your institution's

Environmental Health and Safety (EHS) department.

4. Arranging for Final Disposal:

Contact EHS: Follow your institution's specific procedures for hazardous waste disposal.

This typically involves contacting the EHS or a similar waste management department to

schedule a pickup.

Documentation: Maintain accurate records of the waste generated, as required by your

institution and local regulations.

5. Decontamination:

Work Surfaces: Thoroughly clean and decontaminate all work surfaces and equipment after

handling Flumequine-13C3.
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Spills: In case of a spill, prevent further leakage if safe to do so.[7] Carefully sweep up the

solid material, avoiding dust formation, and place it in the designated hazardous waste

container.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Flumequine-13C3.
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Flumequine-13C3 Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Flumequine-13C3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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